Cas no 62399-97-7 (Cyclopropanecarboxamide, N-(1-butyl-1H-pyrazol-3-yl)-N-methyl-)

• Product Name: Cyclopropanecarboxamide, N-(1-butyl-1H-pyrazol-3-yl)-N-methyl-
• CAS No: 62399-97-7
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 446219
• PubChem ID: 20394368
• Update Time: 2025-04-19

Cyclopropanecarboxamide, N-(1-butyl-1H-pyrazol-3-yl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-(1-butyl-1H-pyrazol-3-yl)-N-methyl-
• N-(1-butylpyrazol-3-yl)-N-methylcyclopropanecarboxamide
• 62399-97-7
• N-(1-Butyl-1H-pyrazol-3-yl)-N-methylcyclopropanecarboxamide
• DTXSID20606684
• SCHEMBL11566415

• Inchi： 1S/C12H19N3O/c1-3-4-8-15-9-7-11(13-15)14(2)12(16)10-5-6-10/h7,9-10H,3-6,8H2,1-2H3
• InChI Key： MASCDYTZAUJDMD-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N(C)C1C=CN(CCCC)N=1

Computed Properties

• Exact Mass: 221.15297
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• PSA: 38.13